![molecular formula C24H26F3N7O2 B1191733 CO1686-DA](/img/no-structure.png)
CO1686-DA
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Overview
Description
CO1686-DA, is a CO1686 precursor, also a des-acryl analogue of CO1686. CO1686 is an orally available small molecule, irreversible inhibitor of epidermal growth factor receptor (EGFR) with potential antineoplastic activity. EGFR inhibitor CO1686 binds to and inhibits mutant forms of EGFR, including T790M, thereby leading to cell death of resistant tumor cells. Compared to other EGFR inhibitors, CO1686 inhibits T790M, a secondary acquired resistance mutation, as well as other mutant EGFRs and may have therapeutic benefits in tumors with T790M-mediated resistance to other EGFR tyrosine kinase inhibitors. This agent shows minimal activity against wild-type EGFR, hence does not cause certain dose-limiting toxicities.
Scientific Research Applications
1. Frameworks for Scientific Software
Scientific research applications, particularly those involving complex codes, can be challenging to develop and maintain. The use of scientific software frameworks has emerged as a solution for grid-enabling existing applications and for developing new applications from scratch. These frameworks allow rapid assembly of new applications from existing component libraries, enhancing programming productivity in scientific research (Appelbe, Moresi, Quenette, & Simter, 2007).
2. Collaborative Online Visualization and Steering
In large-scale scientific research, collaborative use of Grid or e-Science infrastructures is common. The Collaborative Online Visualization and Steering (COVS) Framework integrates simulation and visualization simultaneously, increasing the efficiency of e-Scientists. This advanced framework facilitates more effective and collaborative scientific research, particularly in computational grids (Riedel et al., 2007).
3. Enhancing Scientific Reasoning
Scientific reasoning is a crucial skill in the 21st century, emphasized in new science education standards. The assessment of student reasoning in control of variables (COV) in different task contexts can significantly impact student performance and understanding of scientific concepts. This understanding is vital for developing effective scientific research methodologies (Zhou et al., 2016).
4. Integrating Human Computing in Scientific Research
Human Computing (HC) is successfully used in crowdsourcing scientific research. A new model, HC to Video Games (HCtVG), has been proposed for integrating scientific research into commercial video games. This integration enables leveraging the extensive user base of video games for scientific research purposes, particularly in fields like chemotherapeutic co-medication research (Clark, Greenberg, & Ouellette, 2018).
5. Designing Scientific Workflows for Big Data
The design and evaluation of scientific workflows, especially for research-oriented web applications dealing with large, heterogeneous scientific datasets, are critical. A pragmatic methodology for this purpose has been demonstrated using the CoGe web application, which provides tools for genomic dataset exploration. This methodology aids in identifying and addressing bottlenecks in scientific workflows (Etemadpour et al., 2015).
6. Blockchain in Scientific Publishing
Blockchain technology can address challenges in scientific publishing, such as peer-review quality and academic integrity. A governance framework based on a consortium blockchain model has been proposed to improve the efficiency and transparency of the scientific publishing process (Mackey et al., 2019).
Properties
Molecular Formula |
C24H26F3N7O2 |
---|---|
Molecular Weight |
501.5 |
SMILES |
NC1=CC=CC(NC2=NC(NC3=CC=C(N4CCN(C(C)=O)CC4)C=C3OC)=NC=C2C(F)(F)F)=C1 |
Appearance |
white solid powder |
synonyms |
CO1686 DA; CO1686DA; desacryl analogue of CO1686; CO1686 precursor.; 1-(4-(4-((4-((3-aminophenyl)amino)-5-(trifluoromethyl)pyrimidin-2-yl)amino)-3-methoxyphenyl)piperazin-1-yl)ethanone |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.